Ethyl 4-(4-ethoxy-3-methoxyphenyl)-1-methylpyrrolidine-3-carboxylate

• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol
• IUPAC Name: ethyl 4-(4-ethoxy-3-methoxyphenyl)-1-methylpyrrolidine-3-carboxylate
• InChI: InChI=1S/C17H25NO4/c1-5-21-15-8-7-12(9-16(15)20-4)13-10-18(3)11-14(13)17(19)22-6-2/h7-9,13-14H,5-6,10-11H2,1-4H3
• InChI Key: UUJKLWQWOYMVBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2CN(CC2C(=O)OCC)C)OC

Description

Ethyl 4-(4-ethoxy-3-methoxyphenyl)-1-methylpyrrolidine-3-carboxylate is a synthetic organic compound with a complex molecular structure It is characterized by the presence of an ethoxy group, a methoxy group, and a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 4-(4-ethoxy-3-methoxyphenyl)-1-methylpyrrolidine-3-carboxylate typically involves multi-step organic reactions. One common method includes the reaction of this compound with appropriate reagents under controlled conditions. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-(4-ethoxy-3-methoxyphenyl)-1-methylpyrrolidine-3-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, amines.

Electrophiles: Alkyl halides, acyl chlorides

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

Ethyl 4-(4-ethoxy-3-methoxyphenyl)-1-methylpyrrolidine-3-carboxylate has several scientific research applications:

Medicinal Chemistry: It is used in the development of new pharmaceuticals due to its potential biological activity.

Materials Science: It is explored for its properties in creating new materials with specific characteristics.

Biological Studies: It is used in research to understand its effects on biological systems and potential therapeutic uses

Mechanism of Action

The mechanism of action of Ethyl 4-(4-ethoxy-3-methoxyphenyl)-1-methylpyrrolidine-3-carboxylate involves its interaction with specific molecular targets and pathways. This compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• Ethyl 3-(4-ethoxy-3-methoxyphenyl)propanoate
• 1-Ferrocenyl-3-(4-ethoxy-3-methoxyphenyl)-prop-2-en-1-one
• 4-Ethoxy-3-methoxybenzoic acid .

Uniqueness

Ethyl 4-(4-ethoxy-3-methoxyphenyl)-1-methylpyrrolidine-3-carboxylate is unique due to its specific molecular structure, which imparts distinct chemical and biological properties. Its combination of functional groups and the pyrrolidine ring makes it a versatile compound for various applications, distinguishing it from other similar compounds .